Cas no 952183-22-1 (3-Amino-3-(4-ethylphenyl)acrylonitrile)
952183-22-1 structure
Product Name:3-Amino-3-(4-ethylphenyl)acrylonitrile
CAS No:952183-22-1
MF:C11H12N2
MW:172.226382255554
MDL:MFCD09607902
CID:1078559
PubChem ID:44119157
Update Time:2025-04-20
3-Amino-3-(4-ethylphenyl)acrylonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-3-(4-ethylphenyl)acrylonitrile
- (Z)-3-Amino-3-(4-ethylphenyl)prop-2-enenitrile
- MFCD09607902
- 952183-22-1
- AKOS015854450
-
- MDL： MFCD09607902
- Inchi： 1S/C11H12N2/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-7H,2,13H2,1H3/b11-7-
- InChI Key： AGVQRABGGDOKMX-XFFZJAGNSA-N
- SMILES： N/C(=C\C#N)/C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Melting Point: 88-90
3-Amino-3-(4-ethylphenyl)acrylonitrile Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-Amino-3-(4-ethylphenyl)acrylonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A898785-10mg |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A898785-50mg |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A898785-100mg |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR3673-1g |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 1g |
£100.00 | 2023-09-02 | ||
| Apollo Scientific | OR3673-5g |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 5g |
£250.00 | 2023-09-02 | ||
| Apollo Scientific | OR3673-10g |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 10g |
£375.00 | 2023-09-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538065-50mg |
(E)-3-amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 98% | 50mg |
￥1071.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538065-2g |
(E)-3-amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 98% | 2g |
￥1862.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538065-5g |
(E)-3-amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 98% | 5g |
￥2793.00 | 2024-04-24 | |
| abcr | AB258067-1 g |
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; . |
952183-22-1 | 95% | 1g |
€187.10 | 2023-04-27 |
3-Amino-3-(4-ethylphenyl)acrylonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:952183-22-1)3-Amino-3-(4-ethylphenyl)acrylonitrile
Order Number:A1193308
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:21
Price ($):214.0
Email:sales@amadischem.com
3-Amino-3-(4-ethylphenyl)acrylonitrile Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
952183-22-1 (3-Amino-3-(4-ethylphenyl)acrylonitrile) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:952183-22-1)3-Amino-3-(4-ethylphenyl)acrylonitrile
Purity:99%
Quantity:5g
Price ($):214.0